N-(5-Bromo-2-(trifluoromethoxy)phenyl)acetamide
Cat. No. B1273557
M. Wt: 298.06 g/mol
InChI Key: LKKZGGNYYLEERH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08614220B2
Procedure details
To a solution of 5-bromo-2-trifluoromethoxy-phenylamine (5.12 g, 20 mmol) in EtOH (50 mL) at 0° C. was added a solution of acetic anhydride (4.7 mL, 50 mmol) in EtOH (10 mL). The mixture was stirred at room temperature overnight. The solvent was evaporated to dryness and the solid was tritured with diethyl ether and filtered to give 5.64 g (95% yield) of N-(5-bromo-2-trifluoromethoxy-phenyl)-acetamide.
Yield
95%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([O:9][C:10]([F:13])([F:12])[F:11])=[C:6]([NH2:8])[CH:7]=1.[C:14](OC(=O)C)(=[O:16])[CH3:15]>CCO>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([O:9][C:10]([F:11])([F:12])[F:13])=[C:6]([NH:8][C:14](=[O:16])[CH3:15])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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5.12 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(C1)N)OC(F)(F)F
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Name
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Quantity
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4.7 mL
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated to dryness
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=CC(=C(C1)NC(C)=O)OC(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.64 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
